Cas no 1216924-59-2 (N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-nitrobenzamide hydrochloride)

• Product Name: N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-nitrobenzamide hydrochloride
• CAS No: 1216924-59-2
• MF: C₂₂H₂₅ClN₄O₅S
• MW: 492.975703001022
• CID: 5472992
• Update Time: 2025-06-15

N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-nitrobenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-3-nitrobenzamide:hydrochloride
• N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-nitrobenzamide hydrochloride

• Inchi： 1S/C22H24N4O5S.ClH/c1-30-18-6-7-20-19(15-18)23-22(32-20)25(9-3-8-24-10-12-31-13-11-24)21(27)16-4-2-5-17(14-16)26(28)29;/h2,4-7,14-15H,3,8-13H2,1H3;1H
• InChI Key： JRZXGBTWJPFQSW-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC(OC)=CC=C2S1)CCCN1CCOCC1)(=O)C1=CC=CC([N+]([O-])=O)=C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-nitrobenzamide hydrochloride

Comprehensive Overview of N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-nitrobenzamide hydrochloride (CAS No. 1216924-59-2)

The compound N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-nitrobenzamide hydrochloride (CAS No. 1216924-59-2) is a chemically synthesized small molecule that has garnered significant attention in pharmaceutical and biochemical research. With its intricate structure featuring a benzothiazole core, a morpholine moiety, and a nitrobenzamide group, this compound is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its interactions with biological targets, given its unique pharmacophore profile.

In recent years, the demand for novel small molecule inhibitors and modulators has surged, driven by advancements in precision medicine and targeted therapies. The N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-nitrobenzamide hydrochloride fits into this trend as a candidate for studying enzyme inhibition and receptor binding. Its hydrochloride salt form enhances solubility, making it suitable for in vitro and in vivo assays. This aligns with the growing focus on bioavailability optimization in drug design, a hot topic in pharmaceutical forums and academic discussions.

The structural complexity of this compound also makes it a subject of interest in computational chemistry and molecular docking studies. Researchers frequently search for SAR (Structure-Activity Relationship) data to understand how modifications to its benzothiazole or morpholine components might affect biological activity. Such inquiries are common in AI-driven drug discovery platforms, where predictive modeling accelerates the identification of lead compounds. The inclusion of a nitro group further adds to its reactivity profile, prompting investigations into its redox properties and potential as a probe molecule in cellular assays.

From a synthetic chemistry perspective, the preparation of N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-nitrobenzamide hydrochloride involves multi-step organic reactions, including amide coupling and nucleophilic substitution. These methods are widely documented in peer-reviewed journals, catering to the needs of chemists seeking step-by-step synthesis protocols. The compound’s CAS No. 1216924-59-2 serves as a critical identifier in chemical databases, ensuring accurate retrieval of physicochemical data such as melting point, solubility, and spectral characteristics (e.g., NMR, HPLC).

Beyond its chemical attributes, this compound is often discussed in the context of intellectual property and patent literature, as derivatives of benzothiazole and morpholine are frequently claimed in drug patents. This legal dimension is increasingly relevant to researchers navigating the competitive landscape of pharmaceutical innovation. Additionally, its potential role in signal transduction pathways has sparked curiosity, especially among scientists studying kinase inhibitors or GPCR modulators—areas dominating recent conference agendas and grant proposals.

In summary, N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-nitrobenzamide hydrochloride (CAS No. 1216924-59-2) represents a versatile scaffold with broad applicability in medicinal chemistry and life sciences. Its combination of heterocyclic motifs and ionic solubility positions it as a valuable tool for both academic and industrial research, addressing contemporary challenges in drug delivery and target engagement. As the scientific community continues to explore its properties, this compound is poised to remain a focal point in the quest for next-generation therapeutics.